Cas no 2901086-08-4 (3,5-Dichloro-2-fluoro-1,1'-biphenyl)

• Product Name: 3,5-Dichloro-2-fluoro-1,1'-biphenyl
• CAS No: 2901086-08-4
• MF: C₁₂H₇Cl₂F
• MW: 241.088384866714
• CID: 6796139
• PubChem ID: 171367856
• Update Time: 2025-05-21

3,5-Dichloro-2-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-fluoro-1,1'-biphenyl
• MFCD34764361
• 2901086-08-4

• Inchi： 1S/C12H7Cl2F/c13-9-6-10(12(15)11(14)7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： HYILDIMMKROUPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1F)C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 239.9908838g/mol
• Monoisotopic Mass: 239.9908838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 317.7±37.0 °C(Predicted)

Additional information on 3,5-Dichloro-2-fluoro-1,1'-biphenyl

Research Briefing on 3,5-Dichloro-2-fluoro-1,1'-biphenyl (CAS: 2901086-08-4) in Chemical Biology and Pharmaceutical Applications

3,5-Dichloro-2-fluoro-1,1'-biphenyl (CAS: 2901086-08-4) is a halogenated biphenyl compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of chlorine and fluorine substituents, make it a promising candidate for various applications, ranging from drug development to material science. This briefing aims to provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 3,5-Dichloro-2-fluoro-1,1'-biphenyl, with particular emphasis on optimizing its yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions to achieve efficient synthesis. The compound's structural elucidation has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, ensuring its chemical identity and purity for further applications.

In the realm of biological activity, preliminary investigations have revealed that 3,5-Dichloro-2-fluoro-1,1'-biphenyl exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, its halogenated structure has been explored for its role in enhancing binding affinity to specific protein targets, which could be leveraged in the design of novel therapeutics.

Further research has also explored the compound's utility in material science, particularly in the development of organic electronic devices. Its electronic properties, influenced by the halogen substituents, make it a candidate for use in organic semiconductors and photovoltaic materials. Studies have demonstrated that the compound can contribute to improved charge transport properties, paving the way for its application in next-generation electronic devices.

In conclusion, 3,5-Dichloro-2-fluoro-1,1'-biphenyl (CAS: 2901086-08-4) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Ongoing research is expected to further elucidate its mechanisms of action and optimize its properties for specific uses. The compound's unique structural and functional attributes position it as a valuable asset in the advancement of chemical biology and pharmaceutical research.